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Cat. No.: B15558859
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Bafilomycin C1 is a macrolide antibiotic derived from Streptomyces species, widely utilized in

cellular research as a potent and specific inhibitor of vacuolar-type H+-ATPases (V-ATPases).

[1][2] This inhibition leads to an increase in the pH of acidic intracellular compartments, such as

lysosomes and endosomes. Consequently, Bafilomycin C1 is an essential tool for studying

autophagy, apoptosis, and membrane transport phenomena.[3] Proper preparation, storage,

and handling of Bafilomycin C1 stock solutions are critical for ensuring experimental

reproducibility and accuracy. These application notes provide a detailed protocol for preparing

a stock solution of Bafilomycin C1 using Dimethyl Sulfoxide (DMSO) and offer guidance on its

storage, stability, and application in cell-based assays.

Bafilomycin C1: Product Information
Bafilomycin C1 is a white to off-white solid powder.[1] Key chemical and physical properties

are summarized below for easy reference.
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Property Value References

Molecular Formula C₃₉H₆₀O₁₂ [1][4][5]

Molecular Weight 720.9 g/mol [4][5]

CAS Number 88979-61-7 [1][2][4]

Purity Typically >95% or >98% [4][5]

Physical Appearance
A powder; Solid; Crystalline

solid
[1][4][6]

Solubility
Soluble in DMSO, ethanol,

methanol, and DMF
[4][7]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of Bafilomycin C1 in DMSO.

It is crucial to use high-quality, anhydrous DMSO to ensure the stability and solubility of the

compound.[1]

2.1. Materials and Equipment

Bafilomycin C1 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Preparation Workflow
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Stock Solution Preparation Workflow

Start

1. Weigh Bafilomycin C1

2. Calculate DMSO Volume

3. Add Anhydrous DMSO

4. Vortex to Dissolve
(Warm/sonicate if needed)

5. Aliquot into Tubes

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing Bafilomycin C1 stock solution.
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2.3. Step-by-Step Procedure

Pre-dissolution Steps: Allow the Bafilomycin C1 vial to equilibrate to room temperature

before opening to prevent condensation. Perform all steps in a sterile environment.

Weighing: Accurately weigh the desired amount of Bafilomycin C1 powder. For example,

weigh 1 mg of the powder.

Calculating Solvent Volume: Use the following formula to calculate the volume of DMSO

required:

Volume (μL) = [Mass (mg) / Molecular Weight ( g/mol )] × [1 / Concentration (mol/L)] ×

1,000,000

Example Calculation for a 10 mM Stock from 1 mg:

Volume (μL) = [0.001 g / 720.9 g/mol ] × [1 / 0.01 mol/L] × 1,000,000

Volume (μL) ≈ 138.7 μL

Parameter Value

Mass of Bafilomycin C1 1 mg

Molecular Weight 720.9 g/mol

Desired Concentration 10 mM (0.01 M)

Calculated DMSO Volume 138.7 μL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

Bafilomycin C1 powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming or brief sonication may be required to fully dissolve the compound.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in light-protected tubes.[8][9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15558859/docs?utm_src=pdf-body#application-notes-preparation-and-use-of-bafilomycin-c1-stock-solution-in-dmso
https://www.benchchem.com/product/b15558859/docs?utm_src=pdf-body#application-notes-preparation-and-use-of-bafilomycin-c1-stock-solution-in-dmso
https://www.benchchem.com/product/b15558859/docs?utm_src=pdf-body#application-notes-preparation-and-use-of-bafilomycin-c1-stock-solution-in-dmso
https://www.medchemexpress.com/bafilomycin-c1.html
https://cdn.stemcell.com/media/files/pis/DX23167-PIS_1_0_0.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1][9]

Storage and Stability
Proper storage is essential to maintain the bioactivity of Bafilomycin C1. Long-term storage of

solutions is generally not recommended, and fresh preparation is ideal.[4][7]

Form
Storage
Temperature

Stability Period Recommendations

Powder -20°C ≥ 4 years

Store desiccated and

protected from light.[5]

[6][10]

DMSO Stock Solution -20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

[9]

DMSO Stock Solution -80°C 6 months
Preferred for longer-

term storage.[1][9]

Note: The stability of compounds in DMSO can be affected by factors like water content and

repeated temperature changes.[11][12] It is recommended to use newly opened, anhydrous

DMSO for stock preparation.[1]

Application Notes
4.1. Mechanism of Action

Bafilomycin C1 is a specific, potent, and reversible inhibitor of V-type H+-ATPases.[1][2]

These proton pumps are crucial for acidifying intracellular organelles. By inhibiting V-ATPase,

Bafilomycin C1 blocks this acidification process, which in turn inhibits the fusion of

autophagosomes with lysosomes. This blockage of the autophagic flux leads to an

accumulation of autophagosomes, a key indicator used in autophagy research.[13][14]
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Bafilomycin C1 Mechanism of Action
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Caption: Inhibition of V-ATPase by Bafilomycin C1 blocks autophagic flux.

4.2. Use in Cell Culture

When preparing working solutions for cell-based assays, the DMSO stock should be diluted

directly into the culture medium immediately before use.[8]
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Working Concentration: The optimal concentration varies by cell type and experimental

design but typically ranges from 10 nM to 100 nM for autophagy studies.[3][7] Cytotoxicity

may be observed at concentrations ≥100 nM in some cell lines.[7]

Incubation Time: Incubation times can range from 1 to 24 hours, depending on the specific

assay.[3] Shorter incubations (30-60 minutes) are often sufficient to disrupt lysosomal pH.[7]

DMSO Concentration: The final concentration of DMSO in the cell culture medium should be

kept low, typically below 0.1% to 0.5%, to avoid solvent-induced toxicity.[8][9] Always include

a vehicle control (medium with the same final concentration of DMSO) in your experiments.

[15]

4.3. Quality Control and Best Practices

Solvent Quality: Use high-purity, anhydrous DMSO to prevent compound degradation.

Hygroscopic DMSO can significantly impact solubility.[1]

Avoid Freeze-Thaw: Aliquoting the stock solution is critical to preserve its activity.[8][9]

Light Sensitivity: Protect the Bafilomycin C1 powder and its solutions from prolonged

exposure to light.[8]

Confirmation: The efficacy of a stored solution should be re-evaluated if it has been stored at

-20°C for over a month.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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